Cas no 98069-82-0 (Aspartic acid, 3-(aminomethyl)-)

• Product name: Aspartic acid, 3-(aminomethyl)-
• CAS No: 98069-82-0
• MF: C₅H₁₀N₂O₄
• MW: 162.143901348114
• CID: 1002367
• PubChem ID: 45122508

Aspartic acid, 3-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• Aspartic acid, 3-(aminomethyl)-
• Aspartic acid,3-(aminomethyl)-
• 98069-82-0

• Inchi： InChI=1S/C5H10N2O4/c6-1-2(4(8)9)3(7)5(10)11/h2-3H,1,6-7H2,(H,8,9)(H,10,11)/t2?,3-/m0/s1
• InChI Key： IZZAFIGUWUSOST-NFJMKROFSA-N
• SMILES： C(C(C(C(=O)O)N)C(=O)O)N

Computed Properties

• Exact Mass: 162.06405680g/mol
• Monoisotopic Mass: 162.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.1
• Topological Polar Surface Area: 127Ų